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Abstract
L-Serine isopropyl ester hydrochloride is a derivative of the amino acid L-serine,

characterized by the esterification of the carboxylic acid group with isopropanol. This

modification enhances its utility as a building block in synthetic organic chemistry, particularly in

peptide synthesis and the development of novel pharmaceutical agents. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties,

synthesis, and spectral characterization of L-Serine isopropyl ester hydrochloride. Detailed

experimental protocols and data are presented to support its application in research and

development.

Chemical Structure and Properties
L-Serine isopropyl ester hydrochloride is a white to off-white solid.[1] The hydrochloride salt

form improves its stability and solubility in aqueous solutions.

Chemical Structure
The chemical structure of L-Serine isopropyl ester hydrochloride is depicted below.

Caption: 2D structure of L-Serine isopropyl ester hydrochloride.
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Physicochemical Properties
A summary of the key physicochemical properties of L-Serine isopropyl ester hydrochloride
is provided in the table below.

Property Value Reference

Molecular Formula C6H14ClNO3 [1]

Molecular Weight 183.63 g/mol [1]

CAS Number 37592-53-3 [1]

Appearance White to off-white solid [1]

Solubility
Soluble in water (≥ 100

mg/mL)
[1]

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.

[1]
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C(OC(C)C)=O.[H]Cl
[2]

Synthesis
L-Serine isopropyl ester hydrochloride is typically synthesized by the esterification of L-

serine with isopropanol in the presence of an acid catalyst, such as thionyl chloride or

hydrogen chloride gas.

General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of amino acid ester

hydrochlorides.
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Reactants

Reaction Product
L-Serine

Esterification ReactionIsopropanol

Thionyl Chloride

Catalyst

L-Serine Isopropyl
Ester Hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. chemscene.com [chemscene.com]

To cite this document: BenchChem. [L-Serine Isopropyl Ester Hydrochloride: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8072208#l-serine-isopropyl-ester-hydrochloride-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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